Cas no 796070-75-2 (2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 796070-75-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD11505324
• CID: 1087846
• PubChem ID: 19540558
• Update Time: 2025-07-19

2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline
• 2-methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline(SALTDATA: FREE)
• 796070-75-2
• DTXSID60598857
• FT-0758503
• 2-Methyl-5-(5-methyl-[1,3,4]oxadiazol-2-yl)-phenylamine
• AKOS000298915
• MFCD11505324
• BS-36167
• SCHEMBL1026006
• DA-02708
• STL412416

• MDL： MFCD11505324
• Inchi： 1S/C10H11N3O/c1-6-3-4-8(5-9(6)11)10-13-12-7(2)14-10/h3-5H,11H2,1-2H3
• InChI Key： RKJBPLCETAIKJG-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline

Professional Introduction to Compound with CAS No. 796070-75-2 and Product Name: 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline

Compound with the CAS number 796070-75-2, specifically identified as 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural attributes and its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a combination of aromatic and heterocyclic structures, which are well-documented for their role in modulating biological pathways and interactions.

The 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline molecule is characterized by its aniline core, which is a well-known pharmacophore in medicinal chemistry. The presence of aniline not only contributes to the compound's solubility and bioavailability but also suggests potential interactions with various biological targets. Additionally, the incorporation of a 5-methyl-1,3,4-oxadiazole moiety introduces a heterocyclic ring system that is known for its pharmacological activity. This oxadiazole ring has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammatory responses, bacterial infections, and even certain types of cancer.

Recent research has highlighted the importance of 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline in the context of drug discovery. Studies have demonstrated that this compound exhibits promising activities against various disease-related targets. For instance, preliminary in vitro studies have shown that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. Furthermore, the compound has shown potential in disrupting bacterial biofilms by interfering with bacterial cell wall synthesis.

The structural design of 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline aligns with current trends in medicinal chemistry aimed at developing multi-target directed drugs (MTDDs). MTDDs are designed to interact with multiple biological targets simultaneously, thereby increasing their therapeutic efficacy and reducing the likelihood of resistance development. The aniline and oxadiazole moieties in this compound provide multiple interaction sites with biological targets, making it a versatile scaffold for further derivatization and optimization.

In addition to its pharmacological potential, 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline has also been explored for its chemical properties. The compound's stability under various conditions makes it suitable for formulation into pharmaceutical products. Its solubility profile allows for easy incorporation into drug delivery systems, enhancing bioavailability and therapeutic outcomes. Moreover, the presence of functional groups such as methyl groups provides opportunities for further chemical modifications to tailor its pharmacological properties.

Current research efforts are focused on optimizing the synthesis of 2-Methyl-5-(5-methyl-1,3,4-oxadiazol-2-yl)aniline to improve yield and purity. Advances in synthetic methodologies have enabled the production of this compound in higher quantities with greater precision. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in streamlining the synthetic route and reducing reaction times. These improvements are crucial for facilitating further preclinical and clinical studies.

The potential applications of 2-Methyl-5-(5-methyl-1,3,4-oaxadiazolol-anilin) extend beyond traditional pharmaceuticals. Its unique chemical structure suggests utility in other areas such as agrochemicals and materials science. For example, derivatives of this compound could be developed as novel pesticides or herbicides due to their ability to interact with biological targets in pests while minimizing environmental impact.

As our understanding of biological systems continues to evolve, so does our appreciation for compounds like 79607075 CAS no 79607075 79607075 CAS no 79607075 CAS no 79607075 . The integration of computational methods such as molecular docking and virtual screening has accelerated the discovery process by allowing researchers to predict binding affinities and interactions before conducting experimental validation.

In conclusion,CAS No 79607075 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features combined with promising pharmacological activities make it a valuable candidate for further investigation. As research progresses,CAS No 79607075 is poised to play a crucial role in addressing some of today's most pressing health challenges.